Cas no 71796-72-0 (2H-1-Benzopyran-3-carbothioamide, 2-imino-)

2H-1-Benzopyran-3-carbothioamide, 2-imino- structure
71796-72-0 structure
Product Name:2H-1-Benzopyran-3-carbothioamide, 2-imino-
CAS No:71796-72-0
MF:C10H8N2OS
MW:204.248320579529
CID:545045
PubChem ID:774744
Update Time:2025-04-19

2H-1-Benzopyran-3-carbothioamide, 2-imino- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carbothioamide, 2-imino-
    • 2-iminochromene-3-carbothioamide
    • Oprea1_719751
    • AKOS003616260
    • SR-01000390209
    • DTXSID10354480
    • 2-imino-2H-chromene-3-carbothioamide
    • 71796-72-0
    • EU-0000210
    • SCHEMBL10812793
    • SR-01000390209-1
    • Inchi: 1S/C10H8N2OS/c11-9-7(10(12)14)5-6-3-1-2-4-8(6)13-9/h1-5,11H,(H2,12,14)/b11-9-
    • InChI Key: QXIQQMYCQYUPPQ-LUAWRHEFSA-N
    • SMILES: S=C(C1/C(=N/[H])/OC2C=CC=CC=2C=1)N

Computed Properties

  • Exact Mass: 204.03584
  • Monoisotopic Mass: 204.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 91.2Ų

Experimental Properties

  • PSA: 59.1
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